Cas no 173681-63-5 (4-(3-methoxybenzenesulfonyl)morpholine)

• Product Name: 4-(3-methoxybenzenesulfonyl)morpholine
• CAS No: 173681-63-5
• MF: C₁₁H₁₅NO₄S
• MW: 257.3061
• CID: 5346012
• Update Time: 2025-05-19

4-(3-methoxybenzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenylsulfonyl)morpholine
• 4-(3-methoxyphenyl)sulfonylmorpholine
• 4-((3-methoxyphenyl)sulfonyl)morpholine
• 4-[(3-methoxyphenyl)sulfonyl]morpholine
• MLS000531405
• HMS1589I01
• HMS2444P10
• 3-methoxy benzenesulfonyl morpholine
• SMR000136383
• J3.506.394C
• Z275024732
• 4-(3-methoxybenzenesulfonyl)morpholine

• Inchi： 1S/C11H15NO4S/c1-15-10-3-2-4-11(9-10)17(13,14)12-5-7-16-8-6-12/h2-4,9H,5-8H2,1H3
• InChI Key： QEVQDHLMPDUVKB-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C(=C1[H])OC([H])([H])[H])(N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 0.7
• Topological Polar Surface Area: 64.2

Additional information on 4-(3-methoxybenzenesulfonyl)morpholine

Introduction to 4-(3-methoxybenzenesulfonyl)morpholine (CAS No. 173681-63-5)

4-(3-methoxybenzenesulfonyl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 173681-63-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound combines a morpholine moiety with a 3-methoxybenzenesulfonyl group, creating a molecular framework that is both structurally complex and pharmacologically intriguing.

The morpholine ring, a six-membered saturated nitrogen-containing heterocycle, is well-known for its presence in numerous pharmacologically active agents. Its ability to participate in hydrogen bonding and its role as a bioisostere for other nitrogen-containing heterocycles make it a valuable structural element in drug design. In contrast, the 3-methoxybenzenesulfonyl group introduces a hydrophobic aromatic ring with a sulfonamide functionality, which can modulate the compound's solubility, binding affinity, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 4-(3-methoxybenzenesulfonyl)morpholine with biological targets at an unprecedented level of detail. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications.

One of the most compelling aspects of 4-(3-methoxybenzenesulfonyl)morpholine is its versatility in medicinal chemistry. The presence of both the morpholine and sulfonamide moieties allows for facile modifications at multiple positions, enabling the synthesis of a diverse library of derivatives. These derivatives can be screened for enhanced potency, selectivity, and pharmacokinetic properties. For instance, modifications at the nitrogen atom of the morpholine ring or the sulfonyl group can significantly alter the compound's biological activity.

In vitro studies have demonstrated that 4-(3-methoxybenzenesulfonyl)morpholine exhibits inhibitory effects on several key enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. Notably, its ability to inhibit enzymes like COX-2 (cyclooxygenase-2) and PDE4 (phosphodiesterase 4) has been particularly well-documented. These enzymes are central to pathways that regulate pain, inflammation, and immune responses, making them attractive targets for therapeutic intervention.

The synthesis of 4-(3-methoxybenzenesulfonyl)morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve sulfonylation followed by morpholination, with each step requiring precise control over reaction conditions. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of these processes.

One notable application of 4-(3-methoxybenzenesulfonyl)morpholine is in the development of novel anti-inflammatory agents. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and mediators, leading to chronic tissue damage and dysfunction. By inhibiting key enzymes involved in these pathways, 4-(3-methoxybenzenesulfonyl)morpholine has shown promise in reducing inflammation and alleviating symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area where 4-(3-methoxybenzenesulfonyl)morpholine has shown promise is in neurodegenerative disorders. Studies suggest that modulation of certain neurotransmitter systems may help mitigate symptoms associated with conditions like Alzheimer's disease and Parkinson's disease. The compound's ability to interact with both enzymatic and non-enzymatic targets within these systems makes it a versatile tool for investigating potential therapeutic strategies.

The pharmacokinetic properties of 4-(3-methoxybenzenesulfonyl)morpholine are also subjects of intense research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have provided valuable insights into these processes, helping researchers design better formulations and dosing regimens.

Recent clinical trials have begun to explore the safety and efficacy of derivatives inspired by 4-(3-methoxybenzenesulfonyl)morpholine in human patients. These trials focus on evaluating the compound's potential as a treatment for various conditions while monitoring for adverse effects. The results from these trials will be instrumental in determining whether this class of compounds can translate from laboratory research to clinical practice.

The future direction of research on 4-(3-methoxybenzenesulfonyl)morpholine is likely to be shaped by interdisciplinary collaborations between chemists, biologists, pharmacologists, and clinicians. By leveraging cutting-edge technologies such as high-throughput screening (HTS), structure-activity relationship (SAR) studies, and computer-aided drug design (CADD), researchers aim to uncover new applications for this promising compound.

In conclusion,4-(3-methoxybenzenesulfonyl)morpholine (CAS No. 173681-63-5) represents a fascinating area of study within pharmaceutical chemistry. Its unique structural features combined with its demonstrated biological activities make it a valuable scaffold for drug discovery efforts aimed at treating inflammation-related diseases as well as neurodegenerative disorders. As research continues to uncover new insights into its mechanisms of action,this compound holds significant promise for improving human health through innovative therapeutic interventions.